Cas no 8024-09-7 (4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one)

• Product name: 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
• CAS No: 8024-09-7
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 48076
• PubChem ID: 168010165

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• Walnut oil
• Oils,walnut
• Walnuthullextract
• JUGLANS REGIA (WALNUT) SEED OIL
• WALNUTPROTEINEXTRACT
• ENGLISHWALNUTOIL
• BLACKWALNUTEXTRACT
• 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
• 4-(4-fluorophenyl)-1H-1,2,4-triazol-5-one
• 4-(4-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(4-fluorophenyl)-3(2H,4H)-1,2,4-triazolone
• 4-(4-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• V7823
• 4-(4-Fluorophenyl)-2H-1,2,4-triazol-3(4H)-one
• 4-(4-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, AldrichCPR
• 8002-03-7
• 8024-09-7
• JTRRTAHTZSQJEI-UHFFFAOYSA-N
• 34398-57-7
• CID 167601270

• Inchi： 1S/C8H6FN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
• InChI Key： JHPNUFYUIFSEPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NNC1=O

Computed Properties

• Exact Mass: 3039.5807555g/mol
• Monoisotopic Mass: 3037.5740458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 7
• XLogP3: 1
• Topological Polar Surface Area: 44.7